2-{[1-(2-Methoxyethyl)piperidin-4-yl]methyl}-6-(pyridin-4-yl)-2,3-dihydropyridazin-3-one

Specification

• CAS No.: 2097912-06-4
• Molecular Formula: C18H24N4O2
• Molecular Weight: 328.416
• IUPAC Name: 2-[[1-(2-methoxyethyl)piperidin-4-yl]methyl]-6-pyridin-4-ylpyridazin-3-one
• Standard InChI: InChI=1S/C18H24N4O2/c1-24-13-12-21-10-6-15(7-11-21)14-22-18(23)3-2-17(20-22)16-4-8-19-9-5-16/h2-5,8-9,15H,6-7,10-14H2,1H3
• Standard InChI Key: CPUYACBCIUAHLK-UHFFFAOYSA-N
• SMILES: COCCN1CCC(CC1)CN2C(=O)C=CC(=N2)C3=CC=NC=C3

Introduction

2-{[1-(2-Methoxyethyl)piperidin-4-yl]methyl}-6-(pyridin-4-yl)-2,3-dihydropyridazin-3-one is a complex organic compound with a molecular formula of C18H24N4O2 and a molecular weight of approximately 328.4 g/mol. This compound features a pyridazine core, which is known for its diverse pharmacological properties, and incorporates a piperidine moiety that enhances its interaction with biological targets. The presence of a pyridine ring further contributes to its potential biological activity.

Synthesis and Characterization

The synthesis of 2-{[1-(2-Methoxyethyl)piperidin-4-yl]methyl}-6-(pyridin-4-yl)-2,3-dihydropyridazin-3-one typically involves multi-step reactions such as alkylation and cyclization. Characterization techniques like Nuclear Magnetic Resonance (NMR) spectroscopy and High Resolution Mass Spectrometry (HRMS) are essential for confirming the structure and purity of the compound.

Potential Biological Activities

While specific biological activities of 2-{[1-(2-Methoxyethyl)piperidin-4-yl]methyl}-6-(pyridin-4-yl)-2,3-dihydropyridazin-3-one are not extensively documented, compounds with similar structures often exhibit potential as enzyme inhibitors or modulators of cellular signaling pathways. The presence of a pyridine ring and a piperidine moiety suggests potential applications in drug development, particularly in areas such as cancer therapy or neurological disorders.

Research Findings and Future Directions

Research on compounds with similar structures highlights the importance of structural modifications in enhancing biological activity. For instance, modifications to the pyridine or piperidine rings can significantly impact the compound's ability to interact with biological targets. Further studies are needed to fully explore the potential applications of 2-{[1-(2-Methoxyethyl)piperidin-4-yl]methyl}-6-(pyridin-4-yl)-2,3-dihydropyridazin-3-one in medicinal chemistry.